4-(4-methoxybenzyl)phthalazin-1(2H)-one

• CAS No.: 57835-95-7
• Molecular Formula: C16H14N2O2
• Molecular Weight: 266.29 g/mol
• IUPAC Name: 4-[(4-methoxyphenyl)methyl]-2H-phthalazin-1-one
• InChI: InChI=1S/C16H14N2O2/c1-20-12-8-6-11(7-9-12)10-15-13-4-2-3-5-14(13)16(19)18-17-15/h2-9H,10H2,1H3,(H,18,19)
• InChI Key: CUGWYAVRVHQTNG-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)CC2=NNC(=O)C3=CC=CC=C32

Description

4-(4-Methoxybenzyl)phthalazin-1(2H)-one (CAS: 57835-95-7) is a heterocyclic compound featuring a phthalazinone core substituted with a 4-methoxybenzyl group at the 4-position. This scaffold is notable for its versatility in medicinal chemistry, particularly in the design of anticancer, antimicrobial, and receptor-targeting agents. The methoxybenzyl moiety enhances lipophilicity and may influence binding affinity to biological targets. The compound is synthesized via green chemistry approaches, including ultrasonic irradiation, to improve reaction efficiency and yield .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

4-(4-Chlorophenyl)phthalazin-1(2H)-one

• Substituent : 4-Chlorophenyl.
• Activity : Exhibits anti-proliferative activity against cancer cell lines (e.g., MCF-7, HepG2). Derivatives with 1,3,4-oxadiazole moieties show enhanced cytotoxicity (IC₅₀: 8–25 μM) .
• Synthesis : Cyclocondensation of 2-(4-chlorobenzoyl)benzoic acid with hydrazine hydrate, followed by chlorination using PCl₃ .

4-(4-Methylphenyl)phthalazin-1(2H)-one

• Substituent : 4-Methylphenyl.
• Activity : Arylpiperazine derivatives of this compound demonstrate high affinity for α₁-adrenergic receptors (α₁-AR), with selectivity ratios >100-fold over α₂-AR .
• Synthesis : Cyclocondensation with hydrazine hydrate and subsequent functionalization via nucleophilic substitution .

AZD2281 (Olaparib)

• Substituent : 4-Fluoro-3-(3-methoxyazetidine-1-carbonyl)benzyl.
• Activity : Potent PARP-1/2 inhibitor (IC₅₀: 1–5 nM), standalone activity in BRCA-deficient cancers, and oral bioavailability in preclinical models .
• Synthesis : Multi-step process involving coupling of fluorobenzyl intermediates with piperazine-carbonyl groups .

4-(Pyridin-2-yl)phthalazin-1(2H)-one (5a)

• Substituent : Pyridin-2-yl.
• Physical Properties : White solid (m.p. 228–240°C); IR absorption at 1660 cm⁻¹ (C=O stretch). Exhibits moderate kinase inhibition in preliminary assays .

Physicochemical and Pharmacokinetic Comparisons

Compound	Substituent	Melting Point (°C)	LogP	Key Pharmacokinetic Features
4-(4-Methoxybenzyl)phthalazin-1(2H)-one	4-Methoxybenzyl	Not reported	~2.5*	Moderate lipophilicity; suitable for CNS penetration
4-(4-Chlorophenyl)phthalazin-1(2H)-one	4-Chlorophenyl	210–215	~3.1	High metabolic stability in microsomal assays
AZD2281	Fluorobenzyl-piperazine	Not reported	~1.8	High oral bioavailability (F >50% in rats)
4-(Thiophen-3-yl)phthalazin-1(2H)-one (5m)	Thiophen-3-yl	232–235	~2.9	Poor aqueous solubility; requires formulation optimization

*Predicted using XlogP3 ().